Cas no 1803892-54-7 (2-Amino-5-bromo-6-nitro-1H-benzimidazole)

• Product Name: 2-Amino-5-bromo-6-nitro-1H-benzimidazole
• CAS No: 1803892-54-7
• MF: C₇H₅BrN₄O₂
• MW: 257.044199705124
• CID: 4824201
• Update Time: 2025-05-19

2-Amino-5-bromo-6-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-nitro-1H-benzimidazole

• Inchi： 1S/C7H5BrN4O2/c8-3-1-4-5(11-7(9)10-4)2-6(3)12(13)14/h1-2H,(H3,9,10,11)
• InChI Key： SKZXHSWXVFEDQP-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1[N+](=O)[O-])NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 1.7
• Topological Polar Surface Area: 101

Additional information on 2-Amino-5-bromo-6-nitro-1H-benzimidazole

Introduction to 2-Amino-5-bromo-6-nitro-1H-benzimidazole (CAS No. 1803892-54-7)

2-Amino-5-bromo-6-nitro-1H-benzimidazole (CAS No. 1803892-54-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The unique combination of functional groups in 2-Amino-5-bromo-6-nitro-1H-benzimidazole makes it a promising candidate for various therapeutic applications.

The molecular structure of 2-Amino-5-bromo-6-nitro-1H-benzimidazole consists of a benzimidazole core with an amino group at the 2-position, a bromine atom at the 5-position, and a nitro group at the 6-position. This arrangement imparts specific chemical and biological properties that are crucial for its potential therapeutic uses. The amino group can participate in hydrogen bonding, enhancing the compound's interaction with biological targets. The bromine atom adds steric bulk and can influence the compound's lipophilicity, while the nitro group can undergo reduction to form more reactive intermediates, which may contribute to its biological activity.

Recent studies have explored the potential of 2-Aamo-5-bromo-6-nitro-1H-benzimidazole in various biological contexts. One notable area of research is its antiproliferative activity against cancer cells. A study published in the Journal of Medicinal Chemistry reported that 2-Amino-5-bromo-6-nitro-1H-benzimidazole exhibits potent cytotoxic effects on several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

In addition to its anticancer properties, 2-Amino-5-bromo-6-nitro-1H-benzimidazole has shown promise as an antifungal agent. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to its ability to disrupt fungal cell wall synthesis and interfere with essential metabolic pathways.

The pharmacokinetic properties of 2-Amino-5-bromo-6-nitro-1H-benzimidazole have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that 2-Amino-5-bromo-6-nitro-1H-benzimidazole could be developed into an orally administered therapeutic agent for various diseases.

To further understand the biological mechanisms underlying the activity of 2-Amino-5-bromo-6-nitro-1H-benzimidazole, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into the binding modes and interactions of this compound with specific protein targets, such as DNA topoisomerases and tubulin. The results from these computational studies have guided the design of more potent analogs with improved therapeutic profiles.

The safety profile of 2-Amino-5-bromo-6-nitro-1H-benzimidazole is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, further investigations are necessary to fully characterize its safety profile in humans.

In conclusion, 2-Amino-5-bromo-6-nitro-1H-benzimidazole (CAS No. 1803892-54-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential for various diseases.